Cas no 2755823-12-0 (SETDB1-TTD-IN-1)

• Product Name: SETDB1-TTD-IN-1
• CAS No: 2755823-12-0
• MF: C₂₈H₃₁N₅O₂
• MW: 469.58
• CID: 5090530
• PubChem ID: 155884456
• Update Time: 2025-06-03

SETDB1-TTD-IN-1 Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 3,5-dihydro-2-[[(3R,5R)-1-methyl-5-[4-(phenylmethoxy)phenyl]-3-piperidinyl]amino]-3-(2-propen-1-yl)-
• SETDB1-TTD-IN-1
• 2755823-12-0
• 2-[[(3R,5R)-1-methyl-5-(4-phenylmethoxyphenyl)piperidin-3-yl]amino]-3-prop-2-enyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• G18254
• GLXC-26047
• MS-28686
• CYH-260, 3-allyl-2-(((3R,5R)-5-(4-(benzyloxy)phenyl)-1-methylpiperidin-3-yl)amino)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• G09
• (R,R)-59
• 3-Allyl-2-(((3R,5R)-5-(4-(benzyloxy)phenyl)-1-methylpiperidin-3-yl)amino)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• AKOS040759958
• CS-0179804
• 2-[[(3~{R},5~{R})-1-methyl-5-(4-phenylmethoxyphenyl)piperidin-3-yl]amino]-3-prop-2-enyl-5~{H}-pyrrolo[3,2-d]pyrimidin-4-one
• SETDB1-TTD-IN-(R,R)-59
• HY-141539

• Inchi： 1S/C28H31N5O2/c1-3-15-33-27(34)26-25(13-14-29-26)31-28(33)30-23-16-22(17-32(2)18-23)21-9-11-24(12-10-21)35-19-20-7-5-4-6-8-20/h3-14,22-23,29H,1,15-19H2,2H3,(H,30,31)/t22-,23+/m0/s1
• InChI Key： NBDJDKAXIGWAIM-XZOQPEGZSA-N
• SMILES： C1(N[C@@H]2C[C@H](C3=CC=C(OCC4=CC=CC=C4)C=C3)CN(C)C2)N(CC=C)C(=O)C2NC=CC=2N=1

Computed Properties

• Exact Mass: 469.24777525g/mol
• Monoisotopic Mass: 469.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73Ų

Additional information on SETDB1-TTD-IN-1

SETDB1-TTD-IN-1: A Comprehensive Overview

SETDB1-TTD-IN-1 is a compound with the CAS number 2755823-12-0, which has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of histone methyltransferases, specifically targeting H3K9me3, a key epigenetic marker associated with heterochromatin formation and gene silencing. Recent studies have highlighted its role in various biological processes, including chromatin remodeling, gene regulation, and cancer biology.

The identification of SETDB1-TTD-IN-1 as a potent inhibitor of SETDB1 has opened new avenues for research in epigenetic therapy. SETDB1, a histone methyltransferase, plays a critical role in maintaining genomic stability by facilitating the trimethylation of histone H3 at lysine 9 (H3K9me3). Dysregulation of SETDB1 has been implicated in several pathological conditions, including cancer, neurodegenerative diseases, and inflammatory disorders. The development of specific inhibitors like SETDB1-TTD-IN-1 offers a promising strategy to modulate these processes and potentially treat such diseases.

Recent advancements in structural biology have provided deeper insights into the molecular mechanism of SETDB1-TTD-IN-1. Crystallographic studies have revealed that this compound binds to the catalytic domain of SETDB1, effectively inhibiting its enzymatic activity. This binding is mediated through a combination of hydrogen bonds and hydrophobic interactions, which are critical for maintaining the stability of the protein-ligand complex. Such findings underscore the importance of rational drug design in developing specific inhibitors for epigenetic targets.

In preclinical studies, SETDB1-TTD-IN-1 has demonstrated remarkable efficacy in reducing tumor growth in various cancer models. For instance, experiments conducted on breast cancer cells have shown that treatment with this compound leads to a significant decrease in cell proliferation and an increase in apoptosis. These effects are attributed to the reactivation of tumor suppressor genes that are silenced through H3K9me3-mediated chromatin condensation.

Beyond its therapeutic potential, SETDB1-TTD-IN-1 has also emerged as a valuable tool for studying epigenetic regulation in developmental biology. Researchers have utilized this compound to investigate the role of SETDB1 in embryonic stem cell differentiation. Results from these studies suggest that SETDB1-mediated H3K9me3 is crucial for maintaining pluripotency and regulating lineage-specific gene expression during differentiation.

Moreover, the discovery of SETDB1-TTD-IN-1 has sparked interest in exploring its combinatorial effects with other epigenetic drugs. Collaborative studies are currently underway to assess whether combining this compound with histone deacetylase (HDAC) inhibitors or DNA methyltransferase (DNMT) inhibitors can enhance therapeutic outcomes in cancer treatment. Early results indicate synergistic effects, suggesting that multi-targeted approaches may be more effective than monotherapies.

In terms of pharmacokinetics, SETDB1-TTD-IN-1 exhibits favorable properties, including good solubility and moderate bioavailability. However, further optimization is required to improve its pharmacokinetic profile for clinical use. Ongoing research is focused on modifying the chemical structure to enhance stability and reduce potential off-target effects.

The development of SETDB1-TTD-IN-1 represents a significant milestone in the field of epigenetics and drug discovery. Its ability to specifically target SETDB1 without affecting other histone methyltransferases makes it a highly promising candidate for precision medicine. As research continues to unravel the complexities of epigenetic regulation, compounds like SETDBI-TTD-IN-1 will undoubtedly play a pivotal role in advancing our understanding and treatment of diseases.